Cas no 2366994-07-0 (2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

• Product Name: 2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• CAS No: 2366994-07-0
• MF: C₉H₇F₇N₂O
• MW: 292.15350651741
• CID: 5155275
• Update Time: 2025-09-23

2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol

• Inchi： 1S/C9H7F7N2O/c10-4-1-3(2-5(17)6(4)18)7(19,8(11,12)13)9(14,15)16/h1-2,19H,17-18H2
• InChI Key： VCQVGTGHEHEIBM-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=C(C(=C(C=1)N)N)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 72.3

Additional information on 2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol

Comprehensive Overview of 2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No. 2366994-07-0)

The compound 2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No. 2366994-07-0) is a fluorinated aromatic derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both hexafluoropropanol and diaminofluorophenyl moieties, makes it a subject of growing interest among researchers. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "hexafluoropropanol derivatives in drug discovery" and "fluorinated aromatic compounds for advanced materials."

One of the most striking features of 2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is its high thermal stability and solubility in polar organic solvents, which are critical for its use in high-performance coatings and electronic materials. Recent studies highlight its role in the development of OLEDs (Organic Light-Emitting Diodes), where fluorinated compounds are prized for their electron-transport properties. Additionally, its diamino functional groups offer versatility in chemical modifications, enabling tailored solutions for bioconjugation and catalysis.

In the pharmaceutical sector, 2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is being explored as a building block for kinase inhibitors and anticancer agents. The presence of fluorine atoms enhances bioavailability and metabolic stability, addressing a key challenge in drug design. Researchers are also investigating its potential in PET (Positron Emission Tomography) tracers, leveraging the fluorine-18 isotope for imaging applications. These advancements align with the rising demand for precision medicine and targeted therapies.

From an environmental perspective, the compound's low toxicity profile and biodegradability make it a sustainable choice for green chemistry initiatives. Its synthesis often involves microwave-assisted reactions or flow chemistry, reducing energy consumption and waste generation. This aligns with the global push toward eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

In summary, 2-(3,4-Diamino-5-fluorophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No. 2366994-07-0) represents a multifaceted compound with applications spanning advanced materials, pharmaceuticals, and sustainable chemistry. Its unique properties and adaptability position it as a valuable asset in addressing contemporary scientific and industrial challenges.